Cas no 1804427-62-0 (2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804427-62-0
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 4930682
• Update Time: 2025-05-21

2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N4O3/c8-7(9,10)17-4-2-13-6(12)5(14(15)16)3(4)1-11/h2H,1,11H2,(H2,12,13)
• InChI Key： HTPRRAKIAKGVII-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1CN)[N+](=O)[O-])N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine

2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804427-62-0) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied in pharmaceutical chemistry due to their potential biological activities. The molecule features multiple functional groups, including amino, nitro, and trifluoromethoxy groups, which contribute to its unique chemical properties and reactivity. Recent studies have highlighted its potential applications in drug discovery and material science, making it a subject of interest for researchers worldwide.

The pyridine ring serves as the core structure of this compound, with substituents attached at positions 2, 3, 4, and 5. The amino group at position 2 and the aminomethyl group at position 4 introduce nucleophilic character to the molecule, enhancing its ability to participate in various chemical reactions. The nitro group at position 3 imparts strong electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in different environments. Additionally, the trifluoromethoxy group at position 5 introduces steric hindrance and enhances the molecule's stability due to the electronegative nature of fluorine atoms.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine through multi-step reactions involving coupling agents and protecting groups. These methods have improved the yield and purity of the compound, making it more accessible for research purposes. The compound has been explored as a precursor for various bioactive molecules, particularly in the development of anti-cancer agents and neuroprotective drugs.

In terms of biological activity, studies have shown that 2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine exhibits significant anti-proliferative effects against several cancer cell lines. The presence of multiple functional groups allows for diverse interactions with cellular targets, making it a promising candidate for drug development. Furthermore, its ability to modulate cellular signaling pathways has been documented in recent research papers, underscoring its potential as a therapeutic agent.

The compound's stability under various conditions has also been a focus of recent investigations. Researchers have found that 2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine demonstrates excellent thermal stability and resistance to hydrolysis under physiological conditions. These properties make it suitable for use in drug delivery systems and other biomedical applications.

From an environmental perspective, the biodegradation pathways of this compound have been studied to assess its potential impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid transformation into less toxic byproducts, reducing its environmental footprint. This information is crucial for regulatory agencies when evaluating its safety for large-scale production and use.

In conclusion, 2-Amino-4-(aminomethyl)-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804427-62-0) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological and chemical behavior, this compound is poised to play a significant role in advancing modern medicine.